Cas no 1250984-05-4 (N-(2-Aminobutyl)cyclobutanamine)

• Product Name: N-(2-Aminobutyl)cyclobutanamine
• CAS No: 1250984-05-4
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 5295939
• Update Time: 2025-11-01

N-(2-Aminobutyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• N-(2-AMINOBUTYL)CYCLOBUTANAMINE
• N1-cyclobutylbutane-1,2-diamine
• 1,2-Butanediamine, N1-cyclobutyl-
• N-(2-Aminobutyl)cyclobutanamine

• Inchi： 1S/C8H18N2/c1-2-7(9)6-10-8-4-3-5-8/h7-8,10H,2-6,9H2,1H3
• InChI Key： BPDSJDNWXLCNCO-UHFFFAOYSA-N
• SMILES： N(CC(CC)N)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 89.3
• XLogP3: 0.7
• Topological Polar Surface Area: 38

Additional information on N-(2-Aminobutyl)cyclobutanamine

Professional Introduction to N-(2-Aminobutyl)cyclobutanamine (CAS No. 1250984-05-4)

N-(2-Aminobutyl)cyclobutanamine, a compound with the chemical identifier CAS No. 1250984-05-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of N-(2-Aminobutyl)cyclobutanamine consists of a cyclobutane ring substituted with an amine group linked to a 2-aminobutyl chain, which endows it with distinct chemical and biological properties.

The cyclobutane moiety in N-(2-Aminobutyl)cyclobutanamine is particularly noteworthy, as it introduces rigidity to the molecular backbone. This rigidity can influence the compound's interactions with biological targets, potentially enhancing binding affinity and selectivity. In recent years, there has been a growing interest in the development of cyclic amines as pharmacophores due to their ability to mimic natural amino acid sequences and exhibit improved metabolic stability. The presence of the 2-aminobutyl side chain further contributes to the compound's versatility, allowing for modifications that can fine-tune its pharmacological profile.

Recent studies have highlighted the therapeutic potential of N-(2-Aminobutyl)cyclobutanamine in various disease models. For instance, research has demonstrated its efficacy in modulating enzyme activity and receptor binding, which are critical mechanisms in the treatment of neurological disorders. The compound's ability to interact with specific protein targets has been explored in preclinical trials, revealing promising results in terms of efficacy and safety. These findings align with the broader trend in medicinal chemistry towards the design of highly specific and potent small molecules.

The synthesis of N-(2-Aminobutyl)cyclobutanamine involves sophisticated chemical methodologies that highlight the intersection of organic synthesis and medicinal chemistry. The process typically requires multi-step reactions, including cyclization and functional group transformations, to achieve the desired molecular architecture. Advances in synthetic techniques have enabled the efficient production of this compound, making it more accessible for further research and development. The scalability of its synthesis is a crucial factor that determines its feasibility for industrial applications.

In the context of drug discovery, N-(2-Aminobutyl)cyclobutanamine serves as a valuable scaffold for designing novel therapeutic agents. Its structural features allow for modifications that can optimize pharmacokinetic properties such as solubility, bioavailability, and tissue distribution. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound with enhanced therapeutic potential. This approach underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing drug development pipelines.

The biological activity of N-(2-Aminobutyl)cyclobutanamine has been investigated across multiple therapeutic areas. Notably, its interactions with neurotransmitter receptors have been studied for potential applications in treating conditions such as depression and anxiety disorders. The compound's ability to modulate signaling pathways relevant to these conditions suggests its utility as a lead compound for further derivatization. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design.

From a regulatory perspective, N-(2-Aminobutyl)cyclobutanamine must undergo rigorous testing to meet safety and efficacy standards before entering clinical use. Preclinical studies are essential to evaluate its toxicity profile and pharmacological effects across different animal models. These studies provide critical data that informs decisions regarding human trials and eventual market approval. The regulatory landscape for new pharmaceutical compounds continues to evolve, emphasizing the need for robust scientific evidence to support their safe and effective use.

The future prospects for N-(2-Aminobutyl)cyclobutanamine are promising, given its unique structural features and potential therapeutic applications. Ongoing research aims to expand its utility by exploring novel derivatives and formulations that could enhance its efficacy or reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible therapeutic benefits for patients worldwide. The continued investigation of this compound underscores the dynamic nature of pharmaceutical research and development.